Cas no 62679-04-3 (1H-Pyrazole-3,5-diamine, 4-[(4-nitrophenyl)azo]-)

• Product name: 1H-Pyrazole-3,5-diamine, 4-[(4-nitrophenyl)azo]-
• CAS No: 62679-04-3
• MF: C₉H₉N₇O₂
• MW: 247.213459730148
• CID: 435521
• PubChem ID: 4621008

1H-Pyrazole-3,5-diamine, 4-[(4-nitrophenyl)azo]- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole-3,5-diamine, 4-[(4-nitrophenyl)azo]-
• 4-[(4-nitrophenyl)hydrazinylidene]pyrazole-3,5-diamine
• 62679-04-3
• 3,5-diamino-4-({4-nitrophenyl}diazenyl)-1H-pyrazole
• AKOS005220730
• 4-[(4-nitrophenyl)diazenyl]-1H-pyrazole-3,5-diamine
• CHEMBL217836
• 4-(4-Nitrophenylazo)-1H-pyrazole-3,5-diamine
• AKOS024368029
• diamino-4-(4-nitro-phenylazo)-1h-pyrazole
• DTXSID00421993
• AF-886/30564053
• SCHEMBL3837884

• Inchi： InChI=1S/C9H9N7O2/c10-8-7(9(11)15-14-8)13-12-5-1-3-6(4-2-5)16(17)18/h1-4H,(H5,10,11,14,15)
• InChI Key： WGDRKGIORBVJCJ-UHFFFAOYSA-N
• SMILES： C1=CC(=CC=C1N=NC2=C(NN=C2N)N)[N+](=O)[O-]

Computed Properties

• Exact Mass: 247.08197
• Monoisotopic Mass: 247.08177256g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 323
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 151Ų

Experimental Properties

• PSA: 148.58